Cas no 2227907-65-3 (rac-(1R,2R)-2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutan-1-ol)

• Product Name: rac-(1R,2R)-2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutan-1-ol
• CAS No: 2227907-65-3
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• CID: 6383973
• PubChem ID: 165748413
• Update Time: 2025-10-31

rac-(1R,2R)-2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutan-1-ol
• rac-(1R,2R)-2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}cyclobutan-1-ol
• EN300-1289669
• 2227907-65-3

• Inchi： 1S/C9H11ClO2S/c10-9-4-1-6(12-9)5-13-8-3-2-7(8)11/h1,4,7-8,11H,2-3,5H2/t7-,8-/m1/s1
• InChI Key： WSNOMRWSSJCZSS-HTQZYQBOSA-N
• SMILES： ClC1=CC=C(CS[C@@H]2CC[C@H]2O)O1

Computed Properties

• Exact Mass: 218.0168285g/mol
• Monoisotopic Mass: 218.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7Ų

Additional information on rac-(1R,2R)-2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutan-1-ol

Professional Introduction to Rac-(1R,2R)-2-{(5-Chlorofuran-2-yl)methylsulfanyl}cyclobutan-1-ol (CAS No. 2227907-65-3)

Rac-(1R,2R)-2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutan-1-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2227907-65-3, represents a fascinating example of the intricate molecular architecture that modern drug discovery often entails. The presence of a cyclobutane ring, combined with functional groups such as the 5-chlorofuran-2-ylmethylsulfanyl moiety, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The cyclobutane ring in Rac-(1R,2R)-2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutan-1-ol introduces a rigid structural framework that can be exploited to modulate the pharmacokinetic and pharmacodynamic properties of potential drug candidates. This structural motif has been widely studied for its ability to enhance binding affinity and reduce metabolic liability, making it an attractive scaffold for the development of novel therapeutics. The compound's stereochemistry, specifically the (1R,2R) configuration, further refines its potential as a pharmacologically active entity by influencing its interaction with biological targets.

In recent years, there has been a surge in research focused on the development of heterocyclic compounds for therapeutic applications. The 5-chlorofuran-2-ylmethylsulfanyl group in Rac-(1R,2R)-2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutan-1-ol is particularly noteworthy as it combines the electronic properties of chlorine with the sulfur-containing group, which is known for its versatile reactivity and biological activity. This combination has been explored in various contexts, including the synthesis of kinase inhibitors and other small-molecule drugs that target specific disease pathways.

The compound's potential relevance to contemporary pharmaceutical research is underscored by its structural features that align with current trends in drug design. For instance, the incorporation of a furan ring has been shown to improve oral bioavailability and tissue penetration, while the sulfanyl group can serve as a key interaction point with biological macromolecules. These attributes make Rac-(1R,2R)-2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutan-1-ol a compelling subject for further investigation into its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. These computational tools have been instrumental in identifying lead compounds like Rac-(1R,2R)-2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutan-1-ol that exhibit promising activity against targets associated with various diseases. The ability to model the interactions between this compound and its intended biological targets provides a robust framework for designing experiments that can validate its therapeutic potential.

The synthesis of Rac-(1R,2R)-2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutan-1-ol represents a significant achievement in synthetic organic chemistry. The multi-step process involves sophisticated reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include the formation of the cyclobutane ring through intramolecular cyclization reactions, followed by functionalization with the 5-chlorofuran-2-ylmethylsulfanyl group. Each step is carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The stereochemical integrity of Rac-(1R,2R)-2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutan-1-ol is maintained through precise control over reaction conditions and chiral auxiliaries or catalysts. This level of control is essential for ensuring that the compound behaves as intended when tested in biological systems. The stereochemistry also plays a crucial role in determining whether the molecule will exhibit enantioselective interactions with its targets, which can significantly impact its efficacy and safety profile.

In conclusion, Rac-(1R,2R)-2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutan-1-oL (CAS No. 2227907) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemistry positions it as a valuable candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in developing innovative therapeutic strategies.